Cas no 1432679-13-4 (3-{2-cyclopropyl(methyl)aminoethyl}aniline)
3-{2-cyclopropyl(methyl)aminoethyl}aniline Chemical and Physical Properties
Names and Identifiers
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- 3-[2-(Cyclopropyl-methyl-amino)-ethyl]-phenylamine
- 3-{2-[cyclopropyl(methyl)amino]ethyl}aniline
- Benzeneethanamine, 3-amino-N-cyclopropyl-N-methyl-
- 3-{2-cyclopropyl(methyl)aminoethyl}aniline
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- Inchi: 1S/C12H18N2/c1-14(12-5-6-12)8-7-10-3-2-4-11(13)9-10/h2-4,9,12H,5-8,13H2,1H3
- InChI Key: QWDGZWBPLJZAFQ-UHFFFAOYSA-N
- SMILES: C1(CCN(C2CC2)C)=CC=CC(N)=C1
3-{2-cyclopropyl(methyl)aminoethyl}aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B425278-5mg |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B425278-10mg |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B425278-50mg |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 50mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-125951-0.05g |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 95% | 0.05g |
$273.0 | 2023-07-07 | |
| Enamine | EN300-125951-0.1g |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 95% | 0.1g |
$407.0 | 2023-07-07 | |
| Enamine | EN300-125951-0.25g |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 95% | 0.25g |
$579.0 | 2023-07-07 | |
| Enamine | EN300-125951-0.5g |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 95% | 0.5g |
$914.0 | 2023-07-07 | |
| Enamine | EN300-125951-1.0g |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 95% | 1.0g |
$1172.0 | 2023-07-07 | |
| Enamine | EN300-125951-2.5g |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 95% | 2.5g |
$2295.0 | 2023-07-07 | |
| Enamine | EN300-125951-5.0g |
3-{2-[cyclopropyl(methyl)amino]ethyl}aniline |
1432679-13-4 | 95% | 5.0g |
$3396.0 | 2023-07-07 |
3-{2-cyclopropyl(methyl)aminoethyl}aniline Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-{2-cyclopropyl(methyl)aminoethyl}aniline
Introduction to 3-{2-cyclopropyl(methyl)aminoethyl}aniline (CAS No. 1432679-13-4)
3-{2-cyclopropyl(methyl)aminoethyl}aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1432679-13-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure with both aniline and cyclopropyl substituents, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents.
The structural framework of 3-{2-cyclopropyl(methyl)aminoethyl}aniline comprises a benzene ring substituted with an ethylamine chain that is further modified by a cyclopropyl group and a methylamino moiety. This unique arrangement of functional groups makes it a versatile scaffold for synthetic chemists, enabling modifications that could yield derivatives with enhanced pharmacological properties. The presence of the aniline moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing aniline derivatives. The cyclopropyl group, in particular, has been identified as a key structural element that can influence both the metabolic stability and binding affinity of a molecule. This has led to extensive research into how such modifications can be optimized to improve drug-like characteristics.
One of the most compelling aspects of 3-{2-cyclopropyl(methyl)aminoethyl}aniline is its potential as a precursor for more complex pharmacophores. Researchers have been investigating its role in synthesizing novel compounds that could target various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The flexibility offered by the ethylamine chain allows for further functionalization, enabling the creation of molecules with tailored biological activities.
The synthesis of 3-{2-cyclopropyl(methyl)aminoethyl}aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired structure efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.
From a computational chemistry perspective, 3-{2-cyclopropyl(methyl)aminoethyl}aniline has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into how the compound might bind to receptors or enzymes, offering a rational basis for designing more potent derivatives. The integration of experimental data with computational predictions has become increasingly important in optimizing lead compounds for drug development.
The pharmacological evaluation of 3-{2-cyclopropyl(methyl)aminoethyl}aniline has revealed several promising properties. Initial in vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that it may interact with specific enzymes involved in cell signaling pathways, which could make it relevant for treating inflammatory diseases or cancer.
One of the most exciting developments in the study of 3-{2-cyclopropyl(methyl)aminoethyl}aniline is its role in developing next-generation therapeutics. Researchers are exploring its use as a building block for more complex molecules that could overcome existing challenges in drug therapy, such as resistance or poor bioavailability. The ability to modify its structure allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further development.
The future prospects for 3-{2-cyclopropyl(methyl)aminoethyl}aniline are vast and multifaceted. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential. Whether through further synthetic modifications or novel applications in drug discovery, 3-{2-cyclopropyl(methyl)aminoethyl}aniline is poised to play a significant role in advancing pharmaceutical science.
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